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Compound of Interest

Compound Name: MMV667492

Cat. No.: B1677364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the

compound MMV667492 for use in research and drug development applications. The following

procedures are based on available chemical data and established laboratory practices.

Quantitative Data Summary
The following table summarizes the key quantitative information for MMV667492.

Parameter Value Source

Molecular Weight 313.357 g/mol MyBioSource

Molecular Formula C₁₇H₁₉N₃O₃ MyBioSource

Recommended Solvent Dimethyl Sulfoxide (DMSO) Based on published research

Storage of Powder -20°C for up to 3 years MyBioSource

Storage of Solution -80°C for up to 2 years MyBioSource

Reported IC₅₀ 2.6 µM (48h), 3.7 µM (24h) eScholarship
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MMV667492 in DMSO.

This concentration is a common starting point for creating working solutions for various in vitro

assays.

Materials:

MMV667492 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Before opening, allow the vial of MMV667492 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the

compound.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the desired amount of MMV667492. For example, to prepare 1 mL of a

10 mM stock solution, you will need 3.13 mg of the compound.

Calculation:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L * 0.001 L * 313.357 g/mol * 1000 mg/g = 3.13 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the MMV667492 powder. For the example above, add 1 mL of

DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, brief sonication in a water bath may be

used to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C.

Preparation of Working Solutions:

To prepare a working solution, thaw an aliquot of the stock solution at room temperature. Dilute

the stock solution to the desired final concentration using the appropriate cell culture medium

or assay buffer. It is crucial to maintain a final DMSO concentration that is non-toxic to the cells

being used, typically below 0.5% and often as low as 0.1%.
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Stock Solution Preparation

Working Solution Preparation
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Vortex/Sonicate to Dissolve
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Use in Experiment
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Caption: Workflow for MMV667492 solution preparation.
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Caption: MMV667492 mechanism of action.

To cite this document: BenchChem. [Protocol for the Preparation of MMV667492 Solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677364#protocol-for-mmv667492-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1677364?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677364?utm_src=pdf-body
https://www.benchchem.com/product/b1677364#protocol-for-mmv667492-solution-preparation
https://www.benchchem.com/product/b1677364#protocol-for-mmv667492-solution-preparation
https://www.benchchem.com/product/b1677364#protocol-for-mmv667492-solution-preparation
https://www.benchchem.com/product/b1677364#protocol-for-mmv667492-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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